Cas no 1998100-90-5 ((2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid
• CAS No: 1998100-90-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6311999
• PubChem ID: 165445622
• Update Time: 2025-11-06

(2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid
• 1998100-90-5
• EN300-1299944

• Inchi： 1S/C8H16N2O2/c1-10-3-2-6(5-10)4-7(9)8(11)12/h6-7H,2-5,9H2,1H3,(H,11,12)/t6?,7-/m1/s1
• InChI Key： LVRAUGOKUQCIEK-COBSHVIPSA-N
• SMILES： OC([C@@H](CC1CN(C)CC1)N)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 66.6Ų

Additional information on (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid

Comprehensive Analysis of (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid (CAS No. 1998100-90-5)

The compound (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid, with the CAS number 1998100-90-5, is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine ring structure, which is increasingly studied for its potential applications in drug development, particularly in targeting neurological and metabolic disorders. Its chiral center at the 2-position and the methylpyrrolidinyl side chain contribute to its distinct physicochemical properties, making it a valuable building block in medicinal chemistry.

Recent trends in scientific literature highlight growing interest in non-proteinogenic amino acids like (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid. Researchers are exploring its role as a precursor for peptide-based therapeutics, especially in the context of GPCR modulation and neurotransmitter analogs. The compound's structural similarity to proline derivatives has sparked investigations into its potential for improving blood-brain barrier permeability – a hot topic in CNS drug development. These applications align with current industry focus on precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, 1998100-90-5 presents interesting challenges and opportunities. The stereoselective synthesis of this compound has been a subject of multiple optimization studies, with particular emphasis on asymmetric hydrogenation techniques. Its zwitterionic nature at physiological pH makes it relevant for biomimetic chemistry applications, while the tertiary amine functionality offers potential for pH-responsive drug formulations. These characteristics position the compound as a versatile intermediate in modern drug discovery pipelines.

The pharmacological profile of (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid continues to be elucidated through advanced in silico modeling and high-throughput screening approaches. Computational studies suggest potential interactions with amino acid transporters, which could explain its observed effects in cellular uptake experiments. This aligns with current research priorities in nutrient-sensing pathways and metabolic reprogramming – areas receiving substantial funding in cancer and aging research. The compound's structural novelty makes it particularly interesting for fragment-based drug design strategies.

Quality control and analytical characterization of CAS 1998100-90-5 require specialized techniques due to its polar nature and chiral purity requirements. Modern HPLC-MS methods with chiral stationary phases have been developed to ensure accurate quantification, while NMR spectroscopy remains essential for structural confirmation. These analytical challenges reflect broader industry needs for quality-by-design approaches in complex molecule manufacturing, a key focus area in current regulatory science discussions.

Looking forward, the scientific community anticipates expanded applications for (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid in bioconjugation chemistry and prodrug development. Its potential as a metabolic modulator is being explored in preclinical models of mitochondrial disorders, while its structural features make it attractive for peptidomimetic design. These diverse applications underscore the compound's relevance in addressing current challenges in personalized therapeutics and disease-specific targeting strategies.

From a commercial perspective, the demand for high-purity 1998100-90-5 continues to grow, driven by both academic and industrial research programs. Suppliers are responding with improved scale-up processes and GMP-compliant manufacturing options. This mirrors broader market trends toward specialty chemicals for biopharmaceutical applications, where compounds with precise stereochemical control command premium pricing. The development of efficient green chemistry routes for its synthesis remains an active area of process chemistry research.

In conclusion, (2R)-2-amino-3-(1-methylpyrrolidin-3-yl)propanoic acid represents an important example of how structurally complex amino acids are enabling advances across multiple scientific disciplines. Its unique combination of pharmacophore elements continues to inspire novel research directions, from neuropharmacology to chemical biology tools development. As analytical techniques and synthetic methodologies advance, we can expect to see even more innovative applications for this versatile compound in the coming years.